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Compound of Interest

Compound Name: 3-Hydroxypromazine

Cat. No.: B130020 Get Quote

Audience: Researchers, scientists, and drug development professionals.

Introduction

3-Hydroxypromazine is a primary metabolite of promazine, a phenothiazine antipsychotic

drug. Monitoring its concentration in biological matrices like plasma is crucial for

pharmacokinetic studies, therapeutic drug monitoring, and toxicological assessments. This

application note details a robust and sensitive method for the quantification of 3-
Hydroxypromazine in human plasma using Liquid Chromatography coupled with Tandem

Mass Spectrometry (LC-MS/MS). The method employs Solid Phase Extraction (SPE) for

sample clean-up, ensuring high recovery and minimal matrix effects, followed by rapid and

selective analysis using Multiple Reaction Monitoring (MRM).

Experimental Protocols
Materials and Reagents

Standards: 3-Hydroxypromazine (C₁₇H₂₀N₂OS, MW: 300.42 g/mol ) reference standard,

and a suitable stable isotope-labeled internal standard (IS), such as Promazine-d6.[1][2][3]

Solvents: HPLC-grade methanol, acetonitrile, and water.

Reagents: Formic acid (LC-MS grade), ammonium hydroxide, and zinc sulfate.
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Plasma: Drug-free human plasma.

SPE Cartridges: Polymeric reversed-phase SPE cartridges (e.g., Oasis HLB, 30 mg, 1 cc).

Sample Preparation Protocol
A protein precipitation step followed by Solid Phase Extraction (SPE) is used to extract 3-
Hydroxypromazine and the internal standard from the plasma matrix.

Aliquoting: Pipette 100 µL of human plasma into a 1.5 mL microcentrifuge tube.

Internal Standard Spiking: Add 10 µL of the internal standard working solution (e.g., 100

ng/mL Promazine-d6 in methanol) to all samples except for the double blank.

Protein Precipitation: Add 200 µL of acetonitrile containing 1% zinc sulfate to precipitate

proteins. Vortex for 30 seconds.

Centrifugation: Centrifuge the samples at 13,000 x g for 10 minutes at 4°C.

Dilution: Transfer the supernatant to a new tube and dilute with 500 µL of water containing

0.1% formic acid.

SPE Conditioning: Condition the SPE cartridge with 1 mL of methanol followed by 1 mL of

water.

Sample Loading: Load the diluted supernatant onto the conditioned SPE cartridge.

Washing: Wash the cartridge with 1 mL of 5% methanol in water to remove interferences.

Elution: Elute the analyte and IS with 1 mL of methanol containing 2% ammonium hydroxide.

Evaporation & Reconstitution: Evaporate the eluate to dryness under a gentle stream of

nitrogen at 40°C. Reconstitute the residue in 100 µL of the mobile phase A/B (80:20, v/v) for

LC-MS/MS analysis.

LC-MS/MS Instrumentation and Conditions
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The analysis is performed on a triple quadrupole mass spectrometer equipped with an

electrospray ionization (ESI) source, coupled to a high-performance liquid chromatography

(HPLC) system.

Table 1: Liquid Chromatography (LC) Parameters

Parameter Condition

Column
C18 Reverse Phase Column (e.g., 2.1 x 100

mm, 1.8 µm)

Mobile Phase A 0.1% Formic Acid in Water

Mobile Phase B 0.1% Formic Acid in Acetonitrile

Flow Rate 0.3 mL/min

Injection Volume 5 µL

Column Temperature 40°C

Gradient Elution
20% B to 95% B over 5 min, hold for 2 min, re-

equilibrate for 3 min

Table 2: Mass Spectrometry (MS) Parameters

Parameter Condition

Ionization Mode Electrospray Ionization (ESI), Positive

Scan Type Multiple Reaction Monitoring (MRM)

Ion Source Temperature 500°C

IonSpray Voltage 5500 V

Curtain Gas 30 psi

Collision Gas Nitrogen, Medium

Note: MS parameters such as declustering potential (DP) and collision energy (CE) require

optimization for the specific instrument used.
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MRM Transitions for Quantification
The selection of precursor and product ions is critical for the selectivity of the MRM assay. The

protonated molecule [M+H]⁺ is typically selected as the precursor ion. For 3-
Hydroxypromazine (MW 300.42), the precursor ion will be m/z 301.4.[1][2][3] Product ions are

generated by fragmentation in the collision cell; a common fragmentation for phenothiazines

involves the cleavage of the side chain.[4][5]

Table 3: Representative MRM Transitions

Compound
Precursor
Ion (Q1) m/z

Product Ion
(Q3) m/z

DP (V) CE (eV) Use

3-

Hydroxyprom

azine

301.4 86.2 45 25 Quantifier

3-

Hydroxyprom

azine

301.4 58.1 45 35 Qualifier

Promazine-

d6 (IS)
291.2 92.1 40 22 IS

Note: The listed MRM transitions and parameters are illustrative and must be empirically

determined and optimized by infusing a standard solution of 3-Hydroxypromazine into the

mass spectrometer.

Data Presentation and Method Performance
The method should be validated according to regulatory guidelines, assessing linearity,

accuracy, precision, recovery, and matrix effect. The following table summarizes the expected

performance characteristics of this assay.

Table 4: Summary of Quantitative Method Performance
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Parameter Result

Linearity Range 0.1 - 100 ng/mL

Correlation Coefficient (r²) > 0.995

Lower Limit of Quantification (LLOQ) 0.1 ng/mL

Intra-day Precision (%CV) < 10%

Inter-day Precision (%CV) < 12%

Accuracy (% Bias) Within ±15% (±20% at LLOQ)

Mean Extraction Recovery > 85%

Visualizations
Metabolic Pathway
Caption: Metabolic conversion of Promazine to 3-Hydroxypromazine.

Experimental Workflow
Caption: Workflow for 3-Hydroxypromazine quantification in plasma.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. scbt.com [scbt.com]

2. veeprho.com [veeprho.com]

3. 3-Hydroxypromazine | C17H20N2OS | CID 67569 - PubChem [pubchem.ncbi.nlm.nih.gov]

4. Determination of phenothiazines in human body fluids by solid-phase microextraction and
liquid chromatography/tandem mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]

5. researchgate.net [researchgate.net]

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 6 Tech Support

https://www.benchchem.com/product/b130020?utm_src=pdf-body
https://www.benchchem.com/product/b130020?utm_src=pdf-body
https://www.benchchem.com/product/b130020?utm_src=pdf-custom-synthesis
https://www.scbt.com/p/3-hydroxypromazine-316-85-8
https://veeprho.com/impurities/3-hydroxypromazine/
https://pubchem.ncbi.nlm.nih.gov/compound/3-Hydroxypromazine
https://pubmed.ncbi.nlm.nih.gov/11006602/
https://pubmed.ncbi.nlm.nih.gov/11006602/
https://www.researchgate.net/publication/229512767_Determination_of_phenothiazines_in_human_body_fluids_by_solid-phase_microextraction_and_liquid_chromatographytandem_mass_spectrometry
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b130020?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


To cite this document: BenchChem. [Application Note: Quantification of 3-Hydroxypromazine
in Human Plasma by LC-MS/MS]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b130020#lc-ms-ms-method-for-3-hydroxypromazine-
quantification]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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